Cas no 203626-61-3 (5-H2EIA)

• Product Name: 5-H2EIA
• CAS No: 203626-61-3
• MF: C₁₀H₁₀O₅
• MW: 210.1834
• CID: 241244
• PubChem ID: 45094206
• Update Time: 2024-12-09

5-H2EIA Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-ethoxy-
• 5-Ethoxybenzene-1,3-dicarboxylicacid
• 1,3-Benzenedicarboxylicacid,5-ethoxy-(9CI)
• 5-H2EIA
• 5-Ethoxyisophthalic acid
• BS-50963
• YSWG382
• 5-Ethoxyisophthalicacid
• 203626-61-3
• DTXSID10667264
• MFCD00272541
• E81877
• 1,3-Benzenedicarboxylic acid, 5-ethoxy-
• 5-Ethoxybenzene-1,3-dicarboxylic acid
• CS-0146365
• SCHEMBL3184334

• Inchi： InChI=1S/C10H10O5/c1-2-15-8-4-6(9(11)12)3-7(5-8)10(13)14/h3-5H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： WQONHTZYNXJZIC-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=C(C(=O)O)C=1)CC

Computed Properties

• Exact Mass: 210.0528
• Monoisotopic Mass: 210.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives